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Compound of Interest

Sodium 3,4-dihydro-2H-pyran-2-
Compound Name:
carboxylate

Cat. No.: B095394

CAS Number: 16698-52-5

This technical guide provides an in-depth overview of Sodium 3,4-dihydro-2H-pyran-2-
carboxylate, a heterocyclic organic compound with applications in synthetic chemistry and
drug discovery. The document is intended for researchers, scientists, and professionals in the
field of drug development.

Chemical and Physical Properties

Sodium 3,4-dihydro-2H-pyran-2-carboxylate is a sodium salt of 3,4-dihydro-2H-pyran-2-
carboxylic acid. It is a stable, solid compound at room temperature. The following table
summarizes its key chemical and physical properties based on available data.
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Property Value Reference
Molecular Formula CeH7NaOs3 [1]
Molecular Weight 150.11 g/mol [1]
CAS Number 16698-52-5 [1]
sodium 3,4-dihydro-2H-pyran-
IUPAC Name [1]
2-carboxylate
White to light yellow powder or
Appearance [1]
crystal
Melting Point 65-68.5 °C [2]
Boiling Point 327 °C (estimate) [2]
Density 0.9578 g/cm? (rough estimate) [2]
Solubility Soluble in water [3]
Storage Temperature 2-8 °C [4]

Spectroscopic Data

While specific experimental spectra for Sodium 3,4-dihydro-2H-pyran-2-carboxylate are not
readily available in the public domain, the expected spectroscopic features can be inferred from
its structure and the known data for similar compounds.

2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of this compound is expected to exhibit characteristic absorption bands for
the carboxylate and the dihydropyran ring.
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. Expected Wavenumber o
Functional Group ( 1 Description
cm-

Asymmetric stretching

Carboxylate (COO") 1650-1540 T

vibration
Carboxylate (COO™) 1450-1360 Symmetric stretching vibration
C-O-C (ether) 1150-1085 Stretching vibration

Stretching vibration (in the
C=C (alkene) 1680-1620 ] ]

dihydropyran ring)
C-H (alkane) 2950-2850 Stretching vibrations

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR spectra would provide detailed information about the structure of the
molecule. The expected chemical shifts are influenced by the electronegative oxygen atoms
and the double bond within the dihydropyran ring.

'H NMR (Proton NMR):
e Protons on the dihydropyran ring are expected in the region of 1.5-4.5 ppm.

e The vinylic protons adjacent to the oxygen atom would appear in the downfield region of the
spectrum.

13C NMR (Carbon NMR):

e The carboxylate carbon (COO~) would be observed in the downfield region, typically around
170-180 ppm.

e The carbons of the dihydropyran ring would appear in a range from approximately 20 to 150
ppm, with the olefinic carbons and the carbon attached to the ether oxygen having higher
chemical shifts.

Synthesis and Experimental Protocols
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Sodium 3,4-dihydro-2H-pyran-2-carboxylate can be synthesized from its corresponding
aldehyde, 3,4-dihydro-2H-pyran-2-carbaldehyde, via an oxidation reaction followed by salt
formation. A plausible and analogous method is the Cannizzaro reaction, which has been
reported for similar substituted dihydropyran aldehydes.

3.1. Proposed Synthesis via Cannizzaro-type Reaction

This protocol is adapted from the synthesis of a structurally similar compound, sodium 2,5-
diethyl-3,4-dihydro-2H-pyran-2-carboxylate.

Reaction Scheme:

Oxidation
Reactants
Reduction Products
3,4-dihydro-2H-pyran-2-carbaldehyde
>

Sodium 3,4-dihydro-2H-pyran-2-carboxylate

Sodium Hydroxide (NaOH)

= (3,4-dihydro-2H-pyran-2-yl)methanol

Click to download full resolution via product page
Caption: Proposed synthesis of Sodium 3,4-dihydro-2H-pyran-2-carboxylate.
Experimental Protocol:

» Reaction Setup: A three-necked, thermostated glass reactor equipped with a magnetic
stirrer, thermometer, and reflux condenser is charged with a solution of sodium hydroxide in
ethanol.
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o Addition of Aldehyde: 3,4-dihydro-2H-pyran-2-carbaldehyde is added to the ethanolic sodium
hydroxide solution. The reaction is typically carried out at an elevated temperature (e.g., 50-
70 °C).

o Reaction Monitoring: The progress of the disproportionation reaction is monitored by
determining the concentration of unreacted sodium hydroxide using potentiometric titration of
withdrawn samples.

o Work-up: Upon completion of the reaction, the corresponding alcohol, (3,4-dihydro-2H-pyran-
2-yl)methanol, is extracted with a suitable organic solvent (e.g., diethyl ether).

« |solation of Product: The aqueous layer containing the sodium salt is then concentrated
under vacuum and dried to yield Sodium 3,4-dihydro-2H-pyran-2-carboxylate.

3.2. Experimental Workflow Diagram
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Caption: Workflow for the proposed synthesis of the target compound.
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Applications in Research and Drug Development

Sodium 3,4-dihydro-2H-pyran-2-carboxylate serves as a versatile building block in organic
synthesis, particularly in the construction of more complex heterocyclic systems for
pharmaceutical and agrochemical applications.[5] The dihydropyran moiety is a key structural
feature in a number of biologically active compounds.

4.1. Precursor for Bioactive Molecules

The chiral aldehyde precursor to this compound, (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde,
is a crucial intermediate in the synthesis of potent and selective adenosine A2A and As receptor
agonists.[6] These receptors are involved in various physiological processes, and their
modulation is a target for therapeutic intervention in inflammatory diseases and other
conditions.

4.2. Dihydropyran Scaffold in Medicinal Chemistry

The 3,4-dihydro-2H-pyran ring system is a privileged scaffold in medicinal chemistry. Notably,
the antiviral drug Zanamivir, used for the treatment of influenza, contains a dihydropyran core,
highlighting the biological relevance of this structural motif.[5] Derivatives of dihydropyran have
also been investigated for their potential as anti-proliferative and cytotoxic agents against
cancer cell lines.

4.3. Role in the Synthesis of Adenosine Receptor Agonists

(R)-3,4-dihydro-2H-pyran-2-carboxaldehyde Coupling Reaction with } Modulation of Adenosine |
(Precursor) 2-hydrazino-NECA } Signaling Pathway }
My S s |

Click to download full resolution via product page
Caption: Role of the dihydropyran scaffold in drug discovery.

Safety and Handling

A Safety Data Sheet (SDS) should be consulted before handling Sodium 3,4-dihydro-2H-
pyran-2-carboxylate. As a general precaution, it should be handled in a well-ventilated area,
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and appropriate personal protective equipment (PPE), including gloves and safety glasses,
should be worn.

Conclusion

Sodium 3,4-dihydro-2H-pyran-2-carboxylate is a valuable chemical intermediate with a
stable and versatile structure. Its primary significance lies in its utility as a building block for the
synthesis of more complex molecules, including potentially therapeutic agents that target
adenosine receptors. While detailed biological studies on the compound itself are limited, the
prevalence of the dihydropyran scaffold in medicinal chemistry underscores its importance for
further research and development in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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